Cas no 2137034-02-5 (tert-butyl N-[(2S)-4-(3-methylcyclobutyl)-3-oxobutan-2-yl]carbamate)

• Product Name: tert-butyl N-[(2S)-4-(3-methylcyclobutyl)-3-oxobutan-2-yl]carbamate
• CAS No: 2137034-02-5
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5972664
• PubChem ID: 165465385
• Update Time: 2025-11-01

tert-butyl N-[(2S)-4-(3-methylcyclobutyl)-3-oxobutan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2137034-02-5
• EN300-799902
• tert-butyl N-[(2S)-4-(3-methylcyclobutyl)-3-oxobutan-2-yl]carbamate

• Inchi： 1S/C14H25NO3/c1-9-6-11(7-9)8-12(16)10(2)15-13(17)18-14(3,4)5/h9-11H,6-8H2,1-5H3,(H,15,17)/t9?,10-,11?/m0/s1
• InChI Key： RYZCRKUOSJICOZ-YVNMAJEFSA-N
• SMILES： O=C([C@H](C)NC(=O)OC(C)(C)C)CC1CC(C)C1

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-[(2S)-4-(3-methylcyclobutyl)-3-oxobutan-2-yl]carbamate

Introduction to Tert-butyl N-[(2S)-4-(3-methylcyclobutyl)-3-oxobutan-2-yl]carbamate (CAS No. 2137034-02-5)

Tert-butyl N-[(2S)-4-(3-methylcyclobutyl)-3-oxobutan-2-yl]carbamate, with the CAS number 2137034-02-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of extensive research in drug discovery and development.

The molecular structure of Tert-butyl N-[(2S)-4-(3-methylcyclobutyl)-3-oxobutan-2-yl]carbamate is characterized by a complex arrangement of functional groups, including a tert-butyl group, a carbamate moiety, and a chiral center at the 2-position of the butanoyl backbone. This intricate architecture not only contributes to its unique chemical reactivity but also opens up possibilities for diverse biological applications.

In recent years, there has been a growing interest in the development of chiral carbamates as pharmacophores due to their ability to interact selectively with biological targets. The presence of the (2S) configuration at the chiral center in Tert-butyl N-[(2S)-4-(3-methylcyclobutyl)-3-oxobutan-2-yl]carbamate enhances its potential as a building block for enantiomerically pure drugs. Such compounds are highly valued in medicinal chemistry for their improved efficacy and reduced side effects compared to their racemic counterparts.

One of the most compelling aspects of this compound is its role in the synthesis of novel therapeutic agents. Researchers have been exploring its utility in creating molecules that target various diseases, including neurological disorders, inflammation, and metabolic conditions. The tert-butyl group, in particular, provides steric hindrance that can modulate binding interactions with biological receptors, thereby fine-tuning the pharmacological profile of derived compounds.

The synthesis of Tert-butyl N-[(2S)-4-(3-methylcyclobutyl)-3-oxobutan-2-yl]carbamate involves multi-step organic transformations that highlight the expertise required in modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as (2S)-4-(3-methylcyclobutyl)-3-oxobutanal, which is then coupled with tert-butanol under controlled conditions to form the desired carbamate derivative. This synthetic route underscores the importance of precise reaction conditions and high-purity starting materials to achieve optimal yields and product integrity.

Recent advancements in catalytic methods have further enhanced the efficiency of synthesizing complex carbamates like this one. Transition-metal-catalyzed reactions, for instance, have enabled more streamlined pathways that reduce the number of synthetic steps while maintaining high enantioselectivity. These innovations are crucial for scaling up production and making such compounds more accessible for industrial applications.

The biological activity of derivatives derived from Tert-butyl N-[(2S)-4-(3-methylcyclobutyl)-3-oxobutan-2-yl]carbamate has been extensively studied in preclinical models. Preliminary findings suggest that these compounds exhibit promising interactions with enzymes and receptors involved in disease pathways. For example, some derivatives have shown inhibitory effects on key enzymes implicated in inflammation and pain management, making them potential candidates for developing new therapeutic strategies.

In addition to their pharmaceutical applications, these carbamates have also found utility in materials science and agrochemicals. Their unique structural features make them valuable intermediates for designing novel polymers and specialty chemicals with tailored properties. The versatility of this class of compounds underscores their importance across multiple scientific disciplines.

The future direction of research on Tert-butyl N-[(2S)-4-(3-methylcyclobutyl)-3-oxobutan-2-yl]carbamate and its derivatives is likely to focus on optimizing synthetic routes for greater efficiency and sustainability. There is also growing interest in exploring its potential in drug repurposing, where existing compounds are re-evaluated for new therapeutic uses. Collaborative efforts between academia and industry will be essential to translate these findings into tangible benefits for patients worldwide.

In conclusion, Tert-butyl N-[(2S)-4-(3-methylcyclobutyl)-3-oxobutan-2-yl]carbamate (CAS No. 2137034-02-5) represents a fascinating compound with significant potential in pharmaceutical research and beyond. Its complex structure, chiral center, and versatile reactivity make it a valuable tool for developing innovative therapeutics. As synthetic methodologies continue to evolve, we can expect even more exciting applications to emerge from this class of molecules.